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Compound of Interest

Compound Name: Teflaro
CAS No.: 866021-48-9
Cat. No.: B1663062
Get Quote
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For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Teflaro® (ceftaroline fosamil). Adherence to these
procedures is critical for ensuring personnel safety and maintaining a secure laboratory
environment.

Personal Protective Equipment (PPE): Your First
Line of Defense

The handling of Teflaro®, a cephalosporin antibiotic, necessitates stringent adherence to
personal protective equipment protocols to prevent allergic skin reactions and potential
respiratory sensitization.[1][2]

Minimum PPE Requirements:

* Gloves: Wear appropriate protective gloves to prevent skin exposure.[3] Nitrile gloves are a
suitable choice. Gloves must be inspected prior to use and changed immediately if
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contaminated.

o Eye Protection: Safety glasses with side shields are mandatory.[4] If there is a risk of
splashing, chemical goggles should be worn.[3]

o Lab Coat: A clean, buttoned lab coat must be worn to protect clothing and skin from
contamination.

» Respiratory Protection: In situations where dust or aerosols may be generated and
ventilation is inadequate, a NIOSH-approved respirator is required.[1]

Safe Handling and Operational Plan

A systematic approach to handling Teflaro® from receipt to disposal is crucial to minimize
exposure risk.

Receiving and Storage:
e Upon receipt, inspect the container for any damage.

» Store Teflaro® vials in a well-closed container, protected from light, at a controlled room
temperature of 25°C (77°F), with excursions permitted to 15-30°C (59-86°F).[5][6]

Reconstitution and Dilution Protocol for Laboratory Use:

This protocol is adapted from pharmaceutical preparation guidelines and is intended for
research purposes. All procedures should be performed in a designated area, such as a
chemical fume hood or a biological safety cabinet, to minimize inhalation exposure.

o Preparation: Before you begin, assemble all necessary materials: Teflaro® vial, sterile
diluent (e.g., sterile water for injection, 0.9% NaCl, D5W), appropriate sterile syringes and
needles, and a sterile container for the final solution.

¢ Reconstitution:

o Remove the plastic cap from the Teflaro® vial.
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o Aseptically add the required volume of the chosen diluent to the vial. For example, a 600
mg vial can be reconstituted with 20 mL of a compatible diluent to yield a concentration of
approximately 30 mg/mL.[6]

o Gently swirl the vial until the powder is completely dissolved. Avoid vigorous shaking to
prevent foaming. The solution should be clear to light yellow.

e Dilution:
o Withdraw the desired volume of the reconstituted solution from the vial.

o Transfer the solution to a larger sterile container and dilute to the final desired
concentration using a compatible diluent.

 Stability: The stability of the reconstituted and diluted solutions is time and temperature-
dependent. When stored at room temperature, the solution should be used within 6 hours. If
refrigerated at 2-8°C (36-46°F), it can be stored for up to 24 hours.[2]

Spill Management and Emergency Procedures

Immediate and appropriate response to a Teflaro® spill is critical to contain the material and
prevent exposure.

Spill Cleanup Protocol:

» Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area
of the spill.

o Don PPE: Before attempting to clean the spill, don the appropriate PPE as outlined in
Section 1.

» Containment: For a powder spill, gently cover the spill with a damp paper towel to avoid
generating dust. For a liquid spill, contain the spill using absorbent pads.

e Cleanup:

o Carefully wipe up the spill, working from the outside in.
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o Place all contaminated materials (paper towels, absorbent pads, gloves, etc.) into a
designated, sealable hazardous waste bag.

o Decontamination: Clean the spill area with soap and water, followed by a suitable laboratory
disinfectant.

» Disposal: Dispose of the hazardous waste bag according to institutional and local regulations
for chemical waste.

First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
plenty of water for at least 15 minutes.[3] If irritation or an allergic reaction develops, seek
medical attention.

 Inhalation: Move the individual to fresh air immediately.[3] If breathing is difficult, administer
oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water.[3] Seek immediate medical attention.

Disposal Plan

Proper disposal of Teflaro® and associated waste is essential to prevent environmental
contamination and ensure regulatory compliance.

e Unused Product: Unused Teflaro® powder and solutions should be disposed of as
hazardous chemical waste.

» Contaminated Materials: All materials that have come into contact with Teflaro®, including
vials, syringes, gloves, and absorbent materials, must be disposed of as hazardous chemical
waste.

o Disposal Method: The primary recommended method of disposal is incineration by a
licensed and accredited disposal contractor.[2] Follow all federal, state, and local regulations
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for hazardous waste disposal.

Quantitative Data Summary

Parameter Value Reference
Occupational Exposure Limit 0.1 mg/m3 (8-hour Time- 5]
(OEL) Weighted Average)

Reconstituted Solution Stability
Up to 6 hours
(Room Temp)

[2]

Reconstituted Solution Stability  Up to 24 hours at 2-8°C (36-

(Refrigerated) 46°F)

[2]

Experimental Workflow Diagram

The following diagram illustrates the safe handling and disposal workflow for Teflaro® in a

laboratory setting.
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Teflaro® Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Teflaro®.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1663062/docs?utm_src=pdf-body-img#safeguarding-your-research-a-comprehensive-guide-to-handling-teflaro-ceftaroline-fosamil
https://www.benchchem.com/product/b1663062/docs?utm_src=pdf-body#safeguarding-your-research-a-comprehensive-guide-to-handling-teflaro-ceftaroline-fosamil
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663062?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1663062?utm_src=pdf-custom-synthesis#bc-rfq
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/Ceftaroline-Fosamil-EN-AGHS-20190205114453.pdf
https://globalrph.com/dilution/teflaro-ceftaroline/
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB06590.pdf?1367260327
https://www.targetmol.com/attachment/sds/27751E82-EC68-4D1B-8272-AE5D2094B0F4/T39816
https://www.astrazeneca.com.au/content/dam/az-au/Material%20Safety%20Data/Zinforoltsupgt174ltsupgt.pdf
https://reference.medscape.com/drug/teflaro-ceftaroline-999606
https://www.benchchem.com/product/b1663062/docs#safeguarding-your-research-a-comprehensive-guide-to-handling-teflaro-ceftaroline-fosamil
https://www.benchchem.com/product/b1663062/docs#safeguarding-your-research-a-comprehensive-guide-to-handling-teflaro-ceftaroline-fosamil
https://www.benchchem.com/product/b1663062/docs#safeguarding-your-research-a-comprehensive-guide-to-handling-teflaro-ceftaroline-fosamil
https://www.benchchem.com/product/b1663062/docs#safeguarding-your-research-a-comprehensive-guide-to-handling-teflaro-ceftaroline-fosamil
https://www.benchchem.com/product/b1663062?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663062?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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